Cas no 554-95-0 (Benzene-1,3,5-tricarboxylic acid)

• Product Name: Benzene-1,3,5-tricarboxylic acid
• CAS No: 554-95-0
• MF: C₉H₆O₆
• MW: 210.14034318924
• MDL: MFCD00002517
• CID: 38306
• PubChem ID: 11138
• Update Time: 2025-10-18

Benzene-1,3,5-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid
• BENZENE-1,3,5-TRICARBOXYLIC ACID
• TRIMESIC ACID
• Trimesinic acid
• 1,3,5-Tricarboxybenzene
• 5-Carboxyisophthalic acid
• Trimesitinic acid
• Product: 1.3.5-Benzenetricarboxylic Acid
• BENZENETRICARBOXYLIC ACID-(1 3 5)
• BENZENE-1,3,5-TRICARBOXYLIC ACID (TRIMESIC ACID)
• 1.3.5-Benzenetricarboxylic Acid
• : Trimesic acid
• BTC
• H3BTC
• TMA
• 1,3,5-Benzene tricarboxylic acid
• OU36OO5MTN
• QMKYBPDZANOJGF-UHFFFAOYSA-N
• Trimesicacid
• H3BTCt
• Trimesic acid, 95%
• 1,5-Tricarboxybenzene
• PubChem18615
• H3TMA
• DSSTox_CI
• FT-0600423
• BDBM50080275
• NCGC00257571-01
• NCIOpen2_009462
• CAS-554-95-0
• AC-907/25014230
• MFCD00002517
• SCHEMBL26189
• AI3-06468
• NSC 3998
• benzene-1,3,5-tricarboxylicacid
• SY007111
• AC2199
• CS-0010336
• Z1508914454
• DTXCID501488
• CHEBI:46032
• B0043
• 554-95-0
• DB08632
• NCGC00248495-01
• AC-10237
• NSC-3998
• NS00001398
• Trimesic acid, Vetec(TM) reagent grade, 94%
• CHEMBL77562
• EINECS 209-077-7
• UNII-OU36OO5MTN
• AKOS007930167
• Q981152
• STR04811
• DTXSID8021488
• NSC3998
• InChI=1/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15
• W-105561
• EN300-175524
• Tox21_200017
• HY-78985
• BP-31127
• A830674
• 1,3,5-Tricarboxybenzene; 5-Carboxyisophthalic Acid; NSC 3998;
• benzene-1,3,5-carboxylic acid
• 1,3,5Tricarboxybenzene
• DB-007934
• 5Carboxyisophthalic acid
• 1,3,5-benzenetricarboxylate
• FT33325
• Benzene-1,3,5-tricarboxylic acid

• MDL： MFCD00002517
• Inchi： 1S/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： QMKYBPDZANOJGF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C(=O)O)C=1)=O
• BRN： 2053080

Computed Properties

• Exact Mass: 210.01600
• Monoisotopic Mass: 210.016438
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Surface Charge: 0
• XLogP3: 0.5

Experimental Properties

• Color/Form: Acicular or prismatic crystals.
• Density: 1.4844 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 561.4℃ at 760 mmHg
• Flash Point: 328℃
• Refractive Index: 1.6000 (estimate)
• Solubility: 26.3g/l
• Water Partition Coefficient: Soluble in water, ethanol and methanol.
• Stability/Shelf Life: Stable, but may be light sensitive.
• PSA: 111.90000
• LogP: 0.78120
• Solubility: It is soluble in ethanol, ether and 40 parts of water at 23 ℃.

Benzene-1,3,5-tricarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzene-1,3,5-tricarboxylic acid

Exploring the Properties and Applications of Benzene-1,3,5-tricarboxylic Acid (CAS No. 554-95-0)

Benzene-1,3,5-tricarboxylic acid, also known as trimesic acid (CAS No. 554-95-0), is a versatile organic compound with a wide range of applications in modern chemistry and materials science. This aromatic tricarboxylic acid is characterized by its three carboxyl groups symmetrically attached to a benzene ring, making it a valuable building block for metal-organic frameworks (MOFs), coordination polymers, and supramolecular chemistry. Its unique structure and properties have garnered significant attention in recent years, particularly in the context of sustainable materials and green chemistry.

The compound's thermal stability and high solubility in polar solvents make it an excellent candidate for various industrial and research applications. Scientists are increasingly exploring its role in crystal engineering, where its ability to form hydrogen-bonded networks is leveraged to create novel materials with tailored properties. Recent studies have highlighted its potential in carbon capture technologies, a hot topic in environmental science, as its derivatives can selectively adsorb CO₂ molecules.

In the pharmaceutical sector, Benzene-1,3,5-tricarboxylic acid serves as a crucial intermediate for synthesizing more complex molecules. Its derivatives are being investigated for their potential in drug delivery systems, particularly in the development of biodegradable polymers that can encapsulate and release therapeutic agents in a controlled manner. This aligns with current trends in personalized medicine and targeted therapy, addressing common search queries about innovative drug formulations.

The compound's relevance extends to the field of nanotechnology, where researchers are utilizing its molecular structure to design nanoporous materials with applications in catalysis and separation processes. With the growing interest in energy storage solutions, trimesic acid-based materials are being studied for their potential in battery technologies and supercapacitors, responding to frequent searches about renewable energy advancements.

From a synthetic chemistry perspective, 554-95-0 offers multiple reactive sites that enable diverse functionalization pathways. This characteristic makes it particularly valuable in organic synthesis, where it can be transformed into various derivatives through esterification, amidation, or other common reactions. The compound's versatility is further demonstrated in coordination chemistry, where it acts as a polydentate ligand capable of forming complexes with numerous metal ions.

Recent advancements in computational chemistry have allowed researchers to predict and optimize the properties of Benzene-1,3,5-tricarboxylic acid derivatives before synthesis, significantly accelerating materials discovery. This approach aligns with the current emphasis on digital chemistry and AI-assisted molecular design, topics that frequently appear in scientific literature and online searches.

The compound's environmental applications are particularly noteworthy in today's context of sustainability and circular economy. Researchers are exploring its use in water purification systems and as a component in eco-friendly coatings, addressing common concerns about environmental protection and green technologies. Its biodegradability and low toxicity profile make it an attractive option for these applications.

In analytical chemistry, trimesic acid finds use as a standard for various spectroscopic techniques and chromatographic methods. Its well-defined properties and stability make it suitable for method validation and instrument calibration, important aspects of quality control in both industrial and research settings.

The future prospects for Benzene-1,3,5-tricarboxylic acid appear promising, with ongoing research exploring its potential in emerging fields like molecular electronics and smart materials. As interest grows in functional materials that respond to external stimuli, the compound's structural features position it as a valuable component in these innovative applications.

For researchers and industry professionals seeking detailed information about CAS No. 554-95-0, it's important to note that the compound's safety profile and handling requirements should always be consulted from authoritative sources. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this or any chemical substance.